Cas no 905440-74-6 (Pyruvic Acid-13C Ethyl Ester)

Pyruvic Acid-13C Ethyl Ester is a stable isotope-labeled compound used as a tracer in metabolic studies and nuclear magnetic resonance (NMR) spectroscopy. The incorporation of carbon-13 (13C) at the carbonyl or carboxyl position enables precise tracking of metabolic pathways, particularly in glycolysis and the citric acid cycle. This esterified form enhances solubility in organic solvents, facilitating its use in synthetic and analytical applications. Its high isotopic purity ensures minimal interference in spectroscopic analyses, making it valuable for research in biochemistry, pharmacology, and metabolic flux analysis. The compound is synthesized under controlled conditions to maintain consistency and reliability in experimental outcomes.
Pyruvic Acid-13C Ethyl Ester structure
Pyruvic Acid-13C Ethyl Ester structure
Product Name:Pyruvic Acid-13C Ethyl Ester
CAS No:905440-74-6
MF:C5H8O3
MW:117.107876777649
CID:1064510
PubChem ID:71751911
Update Time:2025-06-25

Pyruvic Acid-13C Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Pyruvic Acid-13C Ethyl Ester
    • 2-Pyrrolidinone
    • 2-oxo-[1-13C]propanoic acid ethyl ester
    • 2-Oxopropanoic Acid-13C Ethyl Ester
    • 2-Oxopropionic Acid-13C Ethyl Ester
    • ethyl [1-(13)C]pyruvate
    • ethyl 2-oxopropanoate
    • Ethyl 2-Oxopropanoate-13C
    • Ethyl 2-Oxopropionate-13C
    • Ethyl Methylglyoxylate-13C
    • Ethyl Pyruvate-13C
    • PSEUDO ACARBOSE
    • DTXSID90858355
    • 905440-74-6
    • Ethyl pyruvate-1-13C, >=99 atom % D, >=98% (CP)
    • Ethyl 2-oxo(1-~13~C)propanoate
    • ethyl 2-oxo(113C)propanoate
    • Inchi: 1S/C5H8O3/c1-3-8-5(7)4(2)6/h3H2,1-2H3/i5+1
    • InChI Key: XXRCUYVCPSWGCC-HOSYLAQJSA-N
    • SMILES: O([13C](C(C)=O)=O)CC

Computed Properties

  • Exact Mass: 117.05100
  • Monoisotopic Mass: 117.050698948g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 0.13850

Pyruvic Acid-13C Ethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P998917-25mg
Pyruvic Acid-13C Ethyl Ester
905440-74-6
25mg
$8542.00 2023-05-17

Additional information on Pyruvic Acid-13C Ethyl Ester

Pyruvic Acid-13C Ethyl Ester: A Comprehensive Overview

Pyruvic Acid-13C Ethyl Ester (CAS No. 905440-74-6) is a specialized compound that has garnered significant attention in the fields of biochemistry, metabolic research, and analytical chemistry. This compound is a derivative of pyruvic acid, a central metabolite in cellular metabolism, and is uniquely modified with an ethyl ester group and a carbon-13 isotope at the alpha position. The combination of these features makes it an invaluable tool for researchers studying metabolic pathways, isotopic labeling, and enzyme kinetics.

The 13C isotope in Pyruvic Acid-13C Ethyl Ester plays a pivotal role in its application as a tracer in metabolic studies. By incorporating this compound into biological systems, researchers can track the flow of carbon through metabolic pathways with high precision. This capability has been particularly useful in understanding the dynamics of glycolysis, the tricarboxylic acid (TCA) cycle, and other key metabolic processes. Recent studies have employed this compound to investigate the metabolic reprogramming in cancer cells, shedding light on how these cells alter their metabolism to sustain rapid growth.

In addition to its role as a tracer, Pyruvic Acid-13C Ethyl Ester has found applications in the development of stable isotope-labeled compounds for mass spectrometry (MS) analysis. Its ethyl ester group enhances its stability and solubility, making it easier to handle and analyze in various experimental setups. Researchers have utilized this property to optimize workflows in metabolomics studies, where precise quantification of metabolites is essential. The compound's compatibility with modern MS techniques has further solidified its position as a preferred tool in analytical chemistry.

The synthesis of Pyruvic Acid-13C Ethyl Ester involves a multi-step process that ensures high purity and isotopic enrichment. Recent advancements in synthetic methodologies have focused on improving the yield and reducing the cost of production. For instance, researchers have explored enzymatic catalysis and microwave-assisted synthesis to streamline the production process. These innovations not only enhance the accessibility of this compound but also contribute to the sustainability of chemical manufacturing practices.

One of the most promising areas of research involving Pyruvic Acid-13C Ethyl Ester is its application in drug discovery and development. By incorporating this compound into pharmacokinetic studies, scientists can gain insights into how drugs are metabolized and distributed within the body. This information is critical for optimizing drug efficacy and minimizing adverse effects. Recent studies have demonstrated the utility of this compound in investigating the metabolism of anticancer agents, providing valuable data for rational drug design.

Moreover, Pyruvic Acid-13C Ethyl Ester has been instrumental in advancing our understanding of microbial metabolism. By using this compound as a substrate, researchers can study how different microorganisms utilize pyruvate derivatives under varying environmental conditions. This knowledge has implications for biotechnology applications such as biofuel production and waste management, where microbial activity plays a crucial role.

In conclusion, Pyruvic Acid-13C Ethyl Ester (CAS No. 905440-74-6) is a versatile compound with wide-ranging applications in metabolic research, analytical chemistry, and drug discovery. Its unique combination of isotopic labeling and chemical modification makes it an indispensable tool for scientists across various disciplines. As research continues to uncover new insights into its potential uses, this compound will undoubtedly remain at the forefront of scientific innovation.

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